Cas no 49746-32-9 (benzyl(1-phenylethyl)amine hydrochloride)

• Product Name: benzyl(1-phenylethyl)amine hydrochloride
• CAS No: 49746-32-9
• MF: C₁₅H₁₈ClN
• MW: 247.763123035431
• MDL: MFCD06661907
• CID: 324044
• PubChem ID: 12306331
• Update Time: 2025-06-10

benzyl(1-phenylethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-1-phenylethanamine hydrochloride
• Benzenemethanamine, a-methyl-N-(phenylmethyl)-, hydrochloride
• N-Benzyl-1-phenylethanamine hydrochloride (1:1)
• A-Methyl-N-(Phenylmethyl)-Benzenemethanamine Hydrochloride
• N-benzyl-alpha-phenylethylamine HCl
• N-Benzyl-Alpha-Phenylethylamine Hydrochloride
• benzyl(1-phenylethyl)amine hydrochloride
• BENZENEMETHANAMINE, .ALPHA.-METHYL-N-(PHENYLMETHYL)-, HYDROCHLORIDE (1:1)
• BENZYL(.ALPHA.-METHYLBENZYL)AMINE HYDROCHLORIDE
• BENZENEMETHANAMINE, .ALPHA.-METHYL-N-(PHENYLMETHYL)-, HYDROCHLORIDE
• Benzyl(alpha-methylbenzyl)amine hydrochloride
• UNII-E3KVY32FGU
• SCHEMBL9635019
• Benzenemethanamine, alpha-methyl-N-(phenylmethyl)-, hydrochloride
• E3KVY32FGU
• Benzenemethanamine, alpha-methyl-N-(phenylmethyl)-, hydrochloride (1:1)
• N-benzyl-1-phenylethanamine;hydrochloride
• 49746-32-9
• EN300-266579
• N-Benzyl-1-phenylethylamine hydrochloride

• MDL： MFCD06661907
• Inchi： 1S/C15H17N.ClH/c1-13(15-10-6-3-7-11-15)16-12-14-8-4-2-5-9-14;/h2-11,13,16H,12H2,1H3;1H
• InChI Key： TYJQMFZZCANDIQ-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.11294
• Monoisotopic Mass: 247.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• LogP: 4.73030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on benzyl(1-phenylethyl)amine hydrochloride

Recent Advances in the Study of Benzyl(1-phenylethyl)amine Hydrochloride (CAS: 49746-32-9)

Benzyl(1-phenylethyl)amine hydrochloride (CAS: 49746-32-9) is a chiral amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

One of the most notable advancements in the study of benzyl(1-phenylethyl)amine hydrochloride is its application in asymmetric synthesis. Researchers have developed novel catalytic methods to produce this compound with high enantiomeric purity, which is critical for its use in chiral drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a palladium-catalyzed asymmetric hydrogenation process, achieving yields exceeding 90% with enantiomeric excess (ee) values of up to 98%. This method not only improves the efficiency of synthesis but also reduces the environmental impact compared to traditional routes.

In addition to its synthetic utility, benzyl(1-phenylethyl)amine hydrochloride has shown promising pharmacological activities. Recent in vitro and in vivo studies have highlighted its potential as a modulator of neurotransmitter systems. For instance, a 2024 study in Neuropharmacology reported that this compound exhibits selective binding affinity for dopamine D2 receptors, suggesting its potential application in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Furthermore, its structural similarity to known pharmacophores has spurred interest in its use as a scaffold for designing new CNS-active drugs.

The compound's role in enzyme inhibition has also been a focus of recent research. A study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated its inhibitory effects on monoamine oxidase (MAO) enzymes, which are implicated in neurodegenerative diseases. The results indicated that benzyl(1-phenylethyl)amine hydrochloride acts as a reversible inhibitor of MAO-B, with an IC50 value in the low micromolar range. This finding opens new avenues for developing MAO-B inhibitors with improved selectivity and reduced side effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of benzyl(1-phenylethyl)amine hydrochloride-based compounds. Recent toxicological studies have raised concerns about its metabolic stability and potential off-target effects. However, ongoing research aims to address these issues through structural modifications and formulation strategies. For example, a 2024 preprint on ChemRxiv proposed the use of prodrug approaches to enhance bioavailability and reduce toxicity.

In conclusion, benzyl(1-phenylethyl)amine hydrochloride (CAS: 49746-32-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications in asymmetric synthesis, neurotransmitter modulation, and enzyme inhibition underscore its versatility and potential for drug development. Future studies are expected to further elucidate its mechanisms of action and explore its utility in broader therapeutic contexts. Researchers and industry professionals are encouraged to monitor developments in this area, as they may lead to innovative treatments for CNS disorders and beyond.